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Compound of Interest

Compound Name: 6-Iodo-8-nitroquinoline

CAS No.: 5552-46-5

Cat. No.: B1625730

Get Quote

Introduction & Structural Context
6-Iodo-8-nitroquinoline is a disubstituted quinoline derivative characterized by a nitro group at

the C8 position and an iodine atom at the C6 position. The presence of the strongly electron-

withdrawing nitro group peri to the ring nitrogen, combined with the heavy iodine atom, creates

a unique electronic environment that significantly influences its spectroscopic signature.

Medicinal Relevance: This compound is the direct precursor to 6-iodo-8-aminoquinoline and

subsequently 6-iodo-8-quinolinol, a potent antifungal agent. Accurate characterization of the

nitro-intermediate is essential to ensure regiochemical integrity before reduction.
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Property Value Note

CAS Number 5552-46-5 Validated Registry ID

Molecular Formula C₉H₅IN₂O₂

Molecular Weight 300.05 g/mol Monoisotopic Mass: 299.94

Appearance
Pale yellow to tan crystalline

solid
Typical of nitro-quinolines

Solubility DMSO, DMF, hot Acetic Acid
Poor solubility in

water/hexanes

Synthesis & Impurity Profile (The "Why" Behind the
Spectra)
To interpret the spectra correctly, one must understand the synthesis. The most reliable route is

the Skraup Synthesis starting from 4-iodo-2-nitroaniline.

Precursor: 4-iodo-2-nitroaniline (CAS 20691-72-9).[1]

Reagents: Glycerol, As₂O₅ (oxidant), H₂SO₄.

Common Impurities:

Unreacted Aniline: Look for broad N-H signals (5.0–6.0 ppm).

Isomers: If 8-nitroquinoline was directly iodinated (an alternative, less selective route), you

may see traces of 3-iodo-8-nitroquinoline.

Solvent: Acetic acid (often used in recrystallization) at ~1.91 ppm (singlet) in CDCl₃.

Synthesis Workflow Diagram
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Figure 1: Skraup synthesis pathway for regioselective production of 6-Iodo-8-nitroquinoline.

Nuclear Magnetic Resonance (NMR) Spectroscopy
The 1H NMR spectrum of 6-Iodo-8-nitroquinoline is distinct due to the substitution pattern.

The molecule has 5 aromatic protons. The nitro group at C8 desymmetrizes the benzene ring,

and the iodine at C6 isolates the H5 and H7 protons.

1H NMR Data (Predicted/Reference)
Solvent: DMSO-d₆ or CDCl₃ Frequency: 300–400 MHz
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Proton Shift (δ, ppm) Multiplicity Coupling (Hz)
Assignment
Logic

H-2 9.05 – 9.15 dd
J₂,₃ ≈ 4.2; J₂,₄ ≈

1.6

Most Deshielded.

Alpha to

Nitrogen. Shifted

downfield by

NO₂ (long-

range).

H-4 8.35 – 8.45 dd
J₃,₄ ≈ 8.3; J₂,₄ ≈

1.6

Gamma to

Nitrogen.

H-7 8.60 – 8.80 d J₅,₇ ≈ 2.0

Key Diagnostic.

Sandwiched

between NO₂

and I. Strongly

deshielded.

Shows meta

coupling only.

H-5 8.40 – 8.55 d J₅,₇ ≈ 2.0

Ortho to Iodine.

Meta coupling to

H7.

H-3 7.60 – 7.75 dd
J₃,₄ ≈ 8.3; J₂,₃ ≈

4.2

Beta to Nitrogen.

Most upfield

signal.

Critical Interpretation Notes:

The "Sandwich" Effect (H-7): H-7 is the most critical proton for verification. It sits between the

nitro group and the iodine. If this signal is a triplet or shows large coupling (J > 7 Hz), you

have the wrong isomer (likely the 5-iodo or 7-iodo derivative). It must be a doublet with a

small coupling constant (~2 Hz).

Pyridine Ring Integrity: H-2, H-3, and H-4 should show the classic AMX pattern of a quinoline

pyridine ring.
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13C NMR Highlights
C-8 (C-NO₂): ~148 ppm (Deshielded quaternary).

C-6 (C-I): ~90–95 ppm (Significantly shielded due to the "Heavy Atom Effect" of Iodine). This

is the diagnostic carbon peak.

C-2: ~153 ppm (Alpha to Nitrogen).[2]

Mass Spectrometry (MS)
Mass spectrometry provides confirmation of the halogen pattern and the nitro group.

Method: EI (Electron Impact) or ESI+ (Electrospray Ionization).

Ion Fragment m/z (approx) Description

[M]⁺ 300 Molecular Ion.

[M+H]⁺ 301
Protonated molecular ion

(ESI).

[M-NO₂]⁺ 254
Loss of Nitro group

(Characteristic fragment).

[M-NO₂-I]⁺ 127
Loss of Iodine from the

fragment.

Isotopic Pattern: Iodine is monoisotopic (¹²⁷I), so you will not see the M+2 pattern characteristic

of Chlorine or Bromine. The M+1 peak will be small (~10% of M) due to ¹³C natural abundance.

Infrared (IR) Spectroscopy
IR is useful for a quick "Go/No-Go" check of the functional groups.[3]

Nitro Group (-NO₂): Two strong bands are mandatory.

Asymmetric Stretch: 1520–1540 cm⁻¹

Symmetric Stretch: 1340–1360 cm⁻¹
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C-I Stretch: 500–600 cm⁻¹ (Often weak, fingerprint region).

C=N Stretch (Quinoline): ~1580–1600 cm⁻¹.

Absence of N-H: Ensure no broad peak exists >3300 cm⁻¹ (indicates unreacted amine

precursor).

Experimental Protocol: Sample Preparation
To ensure high-fidelity data, follow this preparation workflow.

Protocol: NMR Sample Prep
Mass: Weigh 5–10 mg of dry 6-Iodo-8-nitroquinoline.

Solvent: Add 0.6 mL DMSO-d₆.

Why DMSO? Nitro-quinolines often have poor solubility in CDCl₃, leading to broad peaks.

DMSO ensures sharp resolution.

Filtration: If the solution is cloudy, filter through a small plug of glass wool directly into the

NMR tube to remove inorganic salts (from the Skraup reaction).

Protocol: MS Sample Prep (LC-MS)
Diluent: Dissolve 1 mg in 1 mL Acetonitrile (ACN).

Dilution: Dilute 10 µL of stock into 990 µL of 50:50 ACN:Water (+0.1% Formic Acid).

Injection: 5 µL.

References
Gershon, H., & Clark, D. D. (1994).Preparation and antifungal activity of 3-iodo- and 6-iodo-

8-quinolinols.

BenchChem.Synthesis of 6-Iodoisoquinolin-3-amine: An In-depth Technical Guide. (Provides

context on halo-quinoline handling and reduction).
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ChemicalBook.4-Iodo-2-nitroaniline Properties and Skraup Precursors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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